N1,N3-dimethylbicyclo[1.1.1]pentane-1,3-diamine dihydrochloride

• Potential applications based on structure: The presence of a bicyclic ring system and diamine functional groups suggests potential applications in medicinal chemistry or material science. Diamines are known to be versatile building blocks for molecules with various functionalities, while bicyclic structures can be rigid and offer unique binding properties. However, further research is needed to confirm these possibilities.
• Availability for research: N1,N3-dimethylbicyclo[1.1.1]pentane-1,3-diamine dihydrochloride can be purchased from a few chemical suppliers, indicating its potential use in scientific research. However, the lack of published research suggests it is likely a niche compound (, ).

• Origin: This compound is synthetically derived and not found naturally.
• Significance: Limited information exists regarding its specific uses in research. However, its structure suggests potential applications in areas like organic chemistry due to the presence of the bicyclic ring system and diamine functional group.

Molecular Structure Analysis

• N1,N3-dimethylbicyclo[1.1.1]pentane-1,3-diamine dihydrochloride possesses a cage-like structure consisting of a bicyclo[1.1.1]pentane core, meaning it has two carbon bridges connecting three cyclopropane rings [].
• Two methyl groups (CH₃) are attached to the nitrogen atoms (N) at positions 1 and 3 of the bicyclic ring.
• The diamine group (NH₂) is present on both the first and third carbon atoms of the bicyclic core.
• Two hydrochloride (HCl) groups are attached, likely associated with the nitrogens, giving the compound a dipositive charge (dication).

Chemical Reactions Analysis

• Alkylation: The presence of the amine groups suggests the possibility of alkylation reactions, where an alkyl group is introduced onto the nitrogen atom [].
• Quaternization: The amines could potentially undergo quaternization reactions, where a fourth alkyl group is attached to the nitrogen, resulting in a charged product [].
• Acid-Base Reactions: The dihydrochloride salt suggests acidic properties. It might participate in acid-base reactions with bases.

Physical And Chemical Properties Analysis

Limited data exists on the specific physical and chemical properties of N1,N3-dimethylbicyclo[1.1.1]pentane-1,3-diamine dihydrochloride.

• Some suppliers list the compound as having a purity of 95-97% [, ].
• Its molecular weight is approximately 198.07 g/mol [].